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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxyaniline

Cat. No.: B125198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Difluoro-4-methoxyaniline is a fluorinated aromatic amine with potential applications in

pharmaceutical and materials science research. Understanding its physical characteristics is

fundamental for its synthesis, purification, formulation, and application. This technical guide

provides an overview of the key physical properties of 2,3-Difluoro-4-methoxyaniline. While

specific experimental values for this compound are not readily available in public literature, this

guide furnishes detailed, standard experimental protocols for their determination.

Core Physical Characteristics
A comprehensive search of available chemical databases and literature did not yield specific

experimental data for the physical characteristics of 2,3-Difluoro-4-methoxyaniline (CAS No.

155020-51-2). However, based on its chemical structure, it is expected to be a solid at room

temperature. The following table summarizes the key identifiers for this compound.
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Property Value Source

CAS Number 155020-51-2 [1]

Molecular Formula C₇H₇F₂NO [1]

Synonyms
2,3-difluoro-4-methoxy

benzenamine
[1]

Experimental Protocols for Physical
Characterization
To determine the physical properties of 2,3-Difluoro-4-methoxyaniline, the following standard

laboratory procedures can be employed.

Determination of Melting Point
The melting point is a critical indicator of the purity of a crystalline solid.

Methodology: Capillary Method[2][3]

Sample Preparation: A small amount of the dry, finely powdered 2,3-Difluoro-4-
methoxyaniline is packed into a capillary tube to a height of 2-3 mm.[4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube filled with mineral oil.[4] The apparatus is equipped with a calibrated

thermometer or an electronic temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.[3]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range represents the melting point. For a pure compound, this range is

typically narrow (0.5-1°C).

Determination of Boiling Point
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As 2,3-Difluoro-4-methoxyaniline is likely a solid at room temperature, its boiling point would

be determined at reduced pressure to prevent decomposition.

Methodology: Capillary Method (Siwoloboff's Method)[5][6][7][8][9]

Sample Preparation: A small amount of the liquid (if the compound is molten) is placed in a

small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable bath

(e.g., paraffin oil).

Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube. The heating is then discontinued.

Boiling Point Reading: The temperature is recorded at the exact moment the bubbling stops

and the liquid begins to enter the capillary tube. This temperature is the boiling point of the

liquid at the recorded atmospheric pressure.

Determination of Density
The density of a solid can be determined by measuring its mass and volume.

Methodology: Volume Displacement Method[10][11][12][13]

Mass Measurement: A known mass of 2,3-Difluoro-4-methoxyaniline is accurately weighed

using an analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

compound is insoluble (e.g., a non-polar solvent like hexane). The initial volume of the liquid

is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged. The new volume of the liquid is recorded.
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Calculation: The volume of the solid is the difference between the final and initial liquid

volumes. The density is then calculated by dividing the mass of the solid by its volume.

Determination of Solubility
The solubility of 2,3-Difluoro-4-methoxyaniline can be assessed in various solvents to

understand its polarity and potential for use in different solvent systems.

Methodology: Qualitative and Semi-Quantitative Assessment[14][15][16][17][18]

Sample Preparation: A small, measured amount of 2,3-Difluoro-4-methoxyaniline (e.g., 10

mg) is placed in a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,

acetone, toluene, hexane) is added to each test tube.

Observation: The mixture is agitated (e.g., by vortexing) for a set period. The solubility is

observed and categorized as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a solid phase remains.

Insoluble: The solid does not appear to dissolve.

Quantitative Determination (if required): To determine the exact solubility, a saturated

solution is prepared at a specific temperature. A known volume of the clear supernatant is

then carefully removed, the solvent is evaporated, and the mass of the dissolved solid is

measured.

Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound like 2,3-Difluoro-4-methoxyaniline.
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Characterization Workflow

Obtain Pure Sample of 2,3-Difluoro-4-methoxyaniline

Determine Melting Point Determine Boiling Point Determine Density Determine Solubility

Analyze and Tabulate Data

Generate Technical Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

